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Compound of Interest

Compound Name: HO-Peg24-OH

Cat. No.: B3325922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of Diol
PEG24 (HO-(CH2CH20)24-H), a discrete polyethylene glycol (PEG) linker, and explores its
applications in drug delivery, bioconjugation, and tissue engineering. This document includes a
summary of commercial suppliers, key chemical properties, and generalized experimental
protocols for its utilization.

Commercial Availability

Diol PEG24 is readily available from a variety of chemical suppliers specializing in PEGylation
reagents. These suppliers offer the compound with varying purity levels and in different
guantities to suit research and development needs. The quality and characterization data
provided by the supplier should always be consulted before use.

Table 1: Commercial Suppliers of Diol PEG24
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Molecular
. Product CAS Molecular . .
Supplier Weight ( Purity
Name Number Formula
g/mol )
Diol PEG
2243942-52-
PurePEG HO-PEG24- 9 CasHos025 1075.28 >95%
OH
Alcohol-
2243942-52-
Precise PEG PEG24- 9 CasHos025 1075.29 >96%
Alcohol
HO-PEG24- 2243942-52-
ChemPep CasHosO2s 1075.28 N/A
OH 9
MedchemExp HO-PEG24- 2243942-52-
CasHos025 1075.28 N/A
ress OH ]
HO-PEG24- 2243942-52-
TargetMol CasHos025 1075.28 N/A

OH 9

Note: Purity levels and other specifications may vary by supplier and batch. Always refer to the
supplier's certificate of analysis for the most accurate information.

Core Applications and Signaling Pathways

Diol PEG24 is a homobifunctional linker, meaning it possesses identical reactive groups
(hydroxyl groups) at both ends of the PEG chain. This structure makes it a versatile building
block for various biomedical applications.

PROTACSs and Antibody-Drug Conjugates (ADCSs)

A primary application of Diol PEG24 is as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS) and Antibody-Drug Conjugates (ADCSs). In these constructs, the PEG
linker serves to connect a protein-targeting ligand to an E3 ubiquitin ligase ligand (in
PROTACS) or a cytotoxic drug (in ADCs). The hydrophilic and flexible nature of the PEG chain
can improve the solubility and pharmacokinetic properties of the resulting conjugate.[1][2]
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The hydroxyl groups of Diol PEG24 are not directly reactive with the typical functional groups
found in proteins or drug molecules. Therefore, they must first be activated to more reactive
functionalities, such as tosylates, mesylates, or by conversion to amines or carboxylic acids, to

facilitate conjugation.

Diol PEG24 Activation of Activated PEG Linker
(HO-PEG24-0OH) Hydroxyl Groups (e.g., PEG24-ditosylate)
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A generalized workflow for the synthesis of a PROTAC using a Diol PEG24 linker.

Hydrogel Formation for Tissue Engineering

PEG diols are fundamental components in the formation of hydrogels for tissue engineering
applications. These hydrogels can provide a hydrated, porous, and biocompatible scaffold that
mimics the extracellular matrix, supporting cell growth and tissue regeneration.[3] The hydroxyl
end groups of Diol PEG24 can be functionalized to introduce cross-linkable moieties, such as
acrylates or methacrylates, which can then be polymerized using methods like
photopolymerization to form a stable hydrogel network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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